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Compound of Interest

Compound Name: 2-(1-Phenylethyl)phenol

CAS No.: 26857-99-8

Cat. No.: B7821210

Get Quote

Abstract: This technical guide provides a comprehensive overview of the chemical properties,

synthesis, reactivity, and applications of 2-(1-phenylethyl)phenol (CAS: 4237-44-9). Intended

for researchers, scientists, and professionals in drug development and chemical manufacturing,

this document synthesizes key data from spectroscopic analysis, established synthetic

protocols, and reactivity studies. The guide details the structural characteristics that influence

the compound's behavior and explores its utility as a versatile intermediate in various industrial

and research settings.

Compound Identification and Nomenclature
2-(1-Phenylethyl)phenol is an ortho-substituted phenolic compound.[1] Its structure features a

phenylethyl group attached to the second position of the phenol ring, which imparts distinct

steric and electronic properties compared to its meta and para isomers.[1]
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Identifier Value Source

IUPAC Name 2-(1-phenylethyl)phenol [2][3][4]

CAS Number 4237-44-9 [2][3][5]

Molecular Formula C₁₄H₁₄O [2][5][6]

Molecular Weight 198.26 g/mol [2][3][4]

Synonyms

o-(1-Phenylethyl)phenol, o-(α-

Methylbenzyl)phenol, 1-(2-

Hydroxyphenyl)-1-

phenylethane, Phenol, 2-(1-

phenylethyl)-

[2][3][7]

InChI Key
WYZIVNCBUWDCOZ-

UHFFFAOYSA-N
[2][3]

SMILES
CC(C1=CC=CC=C1)C2=CC=

CC=C2O
[2][8]

Physicochemical Properties
2-(1-Phenylethyl)phenol is typically supplied as a colorless to light yellow liquid.[5][9] Its

physical properties are critical for handling, storage, and application in various experimental

and industrial settings.

Property Value Source

Physical State Liquid [5]

Appearance Colorless to light yellow [5][9]

Boiling Point 313.9 ± 11.0 °C at 760 mmHg [5][9]

Density 1.1 ± 0.1 g/cm³ [5][9]

Refractive Index 1.588 [5][9]

Storage Condition
Sealed in a dry place at room

temperature (20 to 22 °C)
[5][9]
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Synthesis and Manufacturing
The primary industrial synthesis of 2-(1-phenylethyl)phenol is achieved through the acid-

catalyzed alkylation of phenol with styrene, a classic example of a Friedel-Crafts reaction.[1]

[10]

Workflow: Synthesis via Friedel-Crafts Alkylation```dot
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Caption: Key reactive sites and influential factors in 2-(1-phenylethyl)phenol.
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Reactions of the Hydroxyl Group: The phenolic -OH group is acidic and can be deprotonated

to form a phenoxide ion. This allows it to participate in nucleophilic reactions such as:

Etherification: Reaction with alkyl halides to form ethers. [1] * Esterification: Reaction with

carboxylic acids or their derivatives to form esters. [1]

Electrophilic Aromatic Substitution: The hydroxyl group is a powerful activating, ortho-, para-

directing substituent. [11]This makes the attached phenol ring highly susceptible to

electrophilic substitution reactions like halogenation, nitration, and further Friedel-Crafts

alkylations. However, the existing bulky phenylethyl group at the ortho-position provides

significant steric hindrance, which will predominantly direct incoming electrophiles to the

para-position (C4) and the remaining ortho-position (C6). [1]

Oxidation: Like other phenols, 2-(1-phenylethyl)phenol can be oxidized. [11]Strong

oxidizing agents can lead to the formation of complex colored products, potentially including

quinone-type structures. [11]

Applications and Research Interest
The unique structure of 2-(1-phenylethyl)phenol makes it a valuable intermediate and additive

in several fields.

Polymer Industry: It can be used as a stabilizer or additive in polymer production to enhance

the properties of the final material. [1]* Pharmaceuticals: Its structure serves as a building

block or intermediate in the synthesis of more complex drug molecules. [1]* Cosmetics: The

compound is utilized as an antioxidant and preservative in various cosmetic formulations.

[1]* Biological Activity: Research indicates that 2-(1-phenylethyl)phenol exhibits several

potential biological activities. [1]Studies have highlighted its capacity as a free-radical

scavenger (antioxidant) and have shown moderate antimicrobial properties against some

strains of bacteria and fungi. [1]Preliminary investigations into its anti-inflammatory effects

have also been reported, though further research is required. [1]

Safety and Handling
Understanding the toxicological profile is essential for safe handling in a laboratory or industrial

context.
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Hazard Information Details Source

GHS Pictogram GHS07 (Exclamation mark)

Signal Word Warning [5]

Hazard Statements

H302: Harmful if

swallowed.H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[5][9]

Precautionary Statements

P261: Avoid breathing

vapors/spray.P280: Wear

protective gloves/eye

protection.P302+P352: IF ON

SKIN: Wash with plenty of

soap and

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[5][12]

Self-Validating Protocol for Handling: Always handle 2-(1-phenylethyl)phenol in a well-

ventilated area, such as a chemical fume hood. Use appropriate personal protective equipment

(PPE), including safety goggles, nitrile gloves, and a lab coat. In case of contact, follow the

precautionary statements immediately. An emergency eyewash station and safety shower

should be readily accessible.

Conclusion
2-(1-Phenylethyl)phenol is a significant chemical intermediate with well-defined properties. Its

synthesis via Friedel-Crafts chemistry is a robust and scalable method. The compound's

reactivity is dominated by its phenolic hydroxyl group and the activated aromatic ring, tempered

by the steric influence of the ortho-substituent. These characteristics underpin its utility in

diverse applications, from polymer science to pharmaceutical development, with ongoing
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research exploring its potential as a bioactive agent. Proper adherence to safety protocols is

mandatory for its handling and use.

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Buy 2-(1-Phenylethyl)phenol | 4237-44-9 [smolecule.com]

2. 2-(1-Phenylethyl)phenol | C14H14O | CID 95322 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Phenol, 2-(1-phenylethyl)- [webbook.nist.gov]

4. Substance Registry Services | US EPA [cdxapps.epa.gov]

5. hoffmanchemicals.com [hoffmanchemicals.com]

6. sinfoochem.com [sinfoochem.com]

7. Phenol, 2-(1-phenylethyl)- (CAS 4237-44-9) - Chemical & Physical Properties by Cheméo
[chemeo.com]

8. GSRS [precision.fda.gov]

9. Enhanced Tour Demo | Virtual tour generated by Panotour [s3.amazonaws.com]

10. US2432356A - Preparation of substituted phenols by reaction of phenol with styrene -
Google Patents [patents.google.com]

11. chem.libretexts.org [chem.libretexts.org]

12. aksci.com [aksci.com]

To cite this document: BenchChem. [Authored by: A Senior Application Scientist].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7821210/docs#authored-by-a-senior-application-
scientist]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b7821210?utm_src=pdf-custom-synthesis#bc-rfq
https://www.smolecule.com/products/s750294
https://pubchem.ncbi.nlm.nih.gov/compound/2-_1-Phenylethyl_phenol
https://webbook.nist.gov/cgi/inchi?ID=C4237449&Mask=200
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/122960
https://hoffmanchemicals.com/products/4237-44-9-2-1-phenylethylphenol
http://sinfoochem.com/product/2-(1-phenylethyl)-phenol-cas-4237-44-9
https://www.chemeo.com/cid/78-509-1/Phenol-2-1-phenylethyl
https://www.chemeo.com/cid/78-509-1/Phenol-2-1-phenylethyl
https://precision.fda.gov/ginas/app/ui/substances/0f676392-b8bf-4bc8-8171-14cc645d4d59
https://s3.amazonaws.com/Weblinks/OnlineContent/Attachments/Website/Tour_01/index.html?pano=data:text%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%5C%2Fp6.pics%2Fp%2F6812938780%27)%3B%22%3E%3C/krpano%3E
https://patents.google.com/patent/US2432356A/en
https://patents.google.com/patent/US2432356A/en
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/17%3A_Alcohols_and_Phenols/17.10%3A_Reactions_of_Phenols
https://aksci.com/sds/5455AB_SDS.pdf
https://www.benchchem.com/product/b7821210/docs#authored-by-a-senior-application-scientist
https://www.benchchem.com/product/b7821210/docs#authored-by-a-senior-application-scientist
https://www.benchchem.com/product/b7821210/docs#authored-by-a-senior-application-scientist
https://www.benchchem.com/product/b7821210/docs#authored-by-a-senior-application-scientist
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821210?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b7821210?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821210?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

